3-hydroxy-4-(4-isopropoxybenzoyl)-5-(3-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: (4E)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-5-pyridin-3-yl-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H23N3O4/c1-16(2)32-20-9-7-18(8-10-20)23(29)21-22(19-6-4-12-27-14-19)28(25(31)24(21)30)15-17-5-3-11-26-13-17/h3-14,16,22,29H,15H2,1-2H3/b23-21+
• InChI Key: SLNLUMDFTOGTJL-XTQSDGFTSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CN=CC=C4)O
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CN=CC=C4)/O
• Molecular Formula: C25H23N3O4
• Molecular Weight: 429.5 g/mol

Description

Synthesis Analysis

The synthesis of related pyrrolidine derivatives involves multistep synthetic routes, often starting from basic pyrrolidine structures and incorporating various substituents through reactions such as condensation, cycloaddition, and functional group transformations. The synthesis of 3-hydroxy-3-pyrrolin-2-ones derivatives, for example, has been achieved through reactions involving the introduction of various substituents at specific positions of the pyrrolidine nucleus to obtain compounds with improved biological activity (Rubtsova et al., 2020).

Molecular Structure Analysis

X-ray crystallography and theoretical molecular orbital (MO) calculations, such as AM1 calculations, play a crucial role in determining the molecular and crystal structures of pyrrolidine derivatives. These techniques help in understanding the conformational features and stabilization mechanisms of molecules in their solid state. For example, studies on nootropic agents have revealed detailed structural insights, including hydrogen bonding patterns and envelope conformations of the five-membered rings, providing a basis for analyzing the molecular structure of complex pyrrolidine derivatives (Amato et al., 1990).